Cas no 1407991-25-6 ((2R)-4,4-difluoropyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2R)-4,4-difluoropyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1407991-25-6
• MF: C₅H₈ClF₂NO₂
• MW: 187.572327613831
• MDL: MFCD23106098
• CID: 4594746
• PubChem ID: 72208119
• Update Time: 2025-09-19

(2R)-4,4-difluoropyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4,4-difluoropyrrolidine-2-carboxylic acid hydrochloride
• (2R)-4,4-difluoropyrrolidine-2-carboxylic acid hydrochloride
• (2R)-4,4-difluoropyrrolidine-2-carboxylic acid;hydrochloride
• (R)-4,4-Difluoropyrrolidine-2-carboxylic acid HCl
• (2R)-4,4-Difluoropyrrolidine-2-carboxylic acid HCl
• PB38232
• SB20864
• (R)-4,4-difluoropyrrolidine-2-carboxylicacidhydrochloride
• CS-0053485
• P13610
• 1407991-25-6
• AKOS025403613
• AS-51816
• D-Proline, 4,4-difluoro-, hydrochloride (1:1)
• MFCD23106098
• QGRXWQRKPNNHMU-AENDTGMFSA-N
• EN300-315454

• MDL： MFCD23106098
• Inchi： 1S/C5H7F2NO2.ClH/c6-5(7)1-3(4(9)10)8-2-5;/h3,8H,1-2H2,(H,9,10);1H/t3-;/m1./s1
• InChI Key： QGRXWQRKPNNHMU-AENDTGMFSA-N
• SMILES： Cl.FC1(CN[C@@H](C(=O)O)C1)F

Computed Properties

• Exact Mass: 187.0211625g/mol
• Monoisotopic Mass: 187.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

(2R)-4,4-difluoropyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives